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Compound of Interest

Compound Name: 4,5-Difluorophthalic anhydride

Cat. No.: B103473 Get Quote

CAS Number: 18959-30-3

This technical guide provides an in-depth overview of 4,5-Difluorophthalic anhydride, a key

fluorinated building block for researchers, scientists, and professionals in drug development

and materials science. It covers its chemical and physical properties, synthesis protocols, key

applications, and safety information.

Physicochemical Properties
4,5-Difluorophthalic anhydride is a solid, bifunctional aromatic compound. Its properties are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b103473?utm_src=pdf-interest
https://www.benchchem.com/product/b103473?utm_src=pdf-body
https://www.benchchem.com/product/b103473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 18959-30-3 [1][2][3][4][5]

Molecular Formula C₈H₂F₂O₃ [2][3][5]

Molecular Weight 184.10 g/mol [2][3][5]

Melting Point 92-98 °C [2]

Density 0.975 g/cm³ [2]

Appearance Gray solid [3][6]

InChI Key
UATBWQQFLABWKR-

UHFFFAOYSA-N
[2][3][5]

SMILES Fc1cc2c(cc1F)C(=O)OC2=O [2]

Synthesis of 4,5-Difluorophthalic Anhydride
The most common method for synthesizing 4,5-Difluorophthalic anhydride is through the

dehydration of its corresponding diacid, 4,5-Difluorophthalic acid. This intramolecular

condensation is typically achieved by heating with a dehydrating agent.[7]
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Synthesis Workflow
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General synthesis workflow for 4,5-Difluorophthalic Anhydride.

This protocol is adapted from a documented synthetic procedure.[8]

Reaction Setup: Suspend 4,5-Difluorophthalic acid (1.0 eq) in acetic anhydride (approx. 3.2

mL per gram of diacid).

Heating: Heat the suspension to reflux (approximately 140 °C) for 2 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature.

Isolation: Evaporate the solvent under reduced pressure to yield the crude product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b103473?utm_src=pdf-body-img
https://www.benchchem.com/product/b103473?utm_src=pdf-body
https://prepchem.com/4-5-difluorophthalic-anhydride-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The crude 4,5-Difluorophthalic anhydride can be further purified by

recrystallization if necessary. A reported yield for this process is approximately 95%.[8]

Reactivity and Applications in Drug Development
4,5-Difluorophthalic anhydride serves as a versatile intermediate. The anhydride ring is

susceptible to nucleophilic attack, making it a valuable precursor for a variety of derivatives.[3]

[9]

Pharmaceutical Intermediates: It is a crucial building block in the synthesis of complex

molecules. It reacts with various nucleophiles, such as amines, to form phthalimide and

dicarboxylic acid derivatives.[3][9]

Targeted Therapeutics: The fluorinated phthalic core is of significant interest in medicinal

chemistry. It is a key intermediate in the synthesis of advanced therapeutic modalities,

including:

PROTACs (Proteolysis-Targeting Chimeras): Used in the development of these novel

anticancer agents.[7]

ADCs (Antibody-Drug Conjugates): Employed in the creation of linkers for ADCs, which

are designed for targeted drug delivery to cancer cells.[7]

Materials Science: Due to its electronic properties, it is used as an electron acceptor unit in

the synthesis of non-fullerene acceptor (A-D-A) organic small molecules for optoelectronic

applications.[10]
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Role as a Chemical Building Block

Drug Development Materials Science
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Applications of 4,5-Difluorophthalic Anhydride.

Spectroscopic Data
The structural identity of 4,5-Difluorophthalic anhydride is confirmed by various

spectroscopic techniques.

Spectroscopy Data Reference

¹H NMR (CDCl₃) δ 7.73 (t) [8]

Infrared (IR) (cm⁻¹)

3025 (m), 1877 (m), 1794 (vs),

1505 (s), 1220 (vs), 910 (s),

780 (rs)

[8]

Safety and Handling
4,5-Difluorophthalic anhydride is a hazardous substance and should be handled with

appropriate personal protective equipment (PPE) in a well-ventilated fume hood.
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Hazard Type GHS Statements Reference

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H317: May cause an

allergic skin reaction.H318:

Causes serious eye

damage.H334: May cause

allergy or asthma symptoms or

breathing difficulties if

inhaled.H335: May cause

respiratory irritation.

[2][5]

Precautionary Statements

P261: Avoid breathing

dust.P264: Wash skin

thoroughly after

handling.P280: Wear

protective gloves/eye

protection/face

protection.P301 + P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.P302 + P352: IF ON

SKIN: Wash with plenty of

water.P305 + P351 + P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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